
optimizing ospemifene treatment adherence in
postmenopausal women

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ospemifene

CAS No.: 128607-22-7

Cat. No.: S548689

Get Quote

Ospemifene Pharmacokinetic Profile

The following table summarizes the single-dose and steady-state pharmacokinetic parameters of ospemifene

(60 mg dose) in postmenopausal women, as reported in a Phase 1 study [1].

Parameter
Single-Dose (Geometric
Mean)

Steady-State (Mean) Notes

Time to Max
Concentration
(t~max~)

1.50 hours (median) Information not specified Rapidly absorbed

after oral
administration

Max Concentration
(C~max~)

612 ng/mL Information not specified

Elimination Half-
Life (t~1/2~)

24.5 hours 29.1 hours Minimal
accumulation upon

multiple dosing

Time to Reach
Steady State

Not Applicable By Day 7 With once-daily

dosing
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Parameter
Single-Dose (Geometric
Mean)

Steady-State (Mean) Notes

Key Metabolites 4-hydroxyospemifene, 4'-

hydroxyospemifene

4-hydroxyospemifene, 4'-

hydroxyospemifene

Extensively

metabolized

Primary Route of
Elimination

Fecal (75% of

administered dose over
240 hours)

Information not specified

Experimental Protocol: Pharmacokinetic Studies

The pharmacokinetic data in the table above were characterized through two open-label Phase 1 studies in

healthy postmenopausal women. Here is a detailed methodology [1]:

Study Design:

Single-Dose Study: 6 subjects received a single oral 60 mg dose of [3H]-ospemifene. Blood,

urine, and fecal samples were collected pre-dose and serially up to 240 hours post-dose.
Multiple-Dose Study: 12 subjects received 60 mg of ospemifene once daily for 9 days. Blood

samples were collected pre-dose and serially post-dose on Day 1, pre-dose on Days 7 and 8,
and pre-dose and serially post-dose on Day 9.

Bioanalytical Methods: Plasma concentrations of ospemifene and its metabolites were determined.

The specific method for analyzing the radioactive tracer in the single-dose study was not detailed,

while the multiple-dose study likely used a method like LC-MS/MS.

Ospemifene's Mechanism of Action Pathway

The following diagram illustrates the core mechanism of action of ospemifene as a Selective Estrogen

Receptor Modulator (SERM) and its key pharmacokinetic profile.
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Ospemifene

Estrogen Receptor (ER)

Genomic Effects
(Transcription Activation)

Tissue-Specific Response

Pharmacokinetic Profile

Absorption
Rapid, Oral
Tmax ~1.5h

Metabolism
Extensive
(CYP450)

Elimination
Primarily Fecal

Half-life ~26-29h

Main Metabolites:
4-OH and 4'-OH Ospemifene

Click to download full resolution via product page

FAQ for Researchers

What is the clinical evidence for once-daily dosing of ospemifene? The multiple-dose

pharmacokinetic study confirmed that steady-state concentrations of ospemifene are reached by Day 7

of once-daily dosing, with minimal accumulation of the parent drug or its main metabolites. This

supports a once-daily dosing regimen for clinical use [1].

How is ospemifene metabolized, and what are the primary metabolites? Ospemifene undergoes

extensive metabolism. The two primary metabolites identified in human plasma are 4-

hydroxyospemifene and 4'-hydroxyospemifene [1]. The specific cytochrome P450 enzymes involved

were not detailed in the provided study.

What are the key physicochemical properties of ospemifene? The study reported that ospemifene

has high plasma protein binding and a high volume of distribution, suggesting extensive tissue

distribution. It is also efficiently eliminated [1].
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Guidance for Further Research

Since the search results lack specific troubleshooting content for ospemifene experiments, you may need to

investigate further:

Consult Full-Text Articles: Review the complete primary publication for the Phase 1 study [1] for

finer methodological details.
Expand Literature Search: Look for later-phase clinical trials and post-marketing studies on

ospemifene, which often contain more detailed analyses of adherence, drug interactions, and
individual variability.

Explore Drug Master File: For formulation-related issues, chemical stability data, and detailed
analytical methods, regulatory documents submitted to agencies like the FDA can be invaluable

sources of technical information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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